Cas no 34565-32-7 (Pestalotin)

• Product Name: Pestalotin
• CAS No: 34565-32-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 852887
• PubChem ID: 182201
• Update Time: 2025-10-18

Pestalotin Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-6-[(1S)-1- hydroxypentyl]-4-methoxy-,(6S)-
• (-)-pestalotin
• Pestalotin
• (2S)-2-((1S)-1-Hydroxypentyl)-4-methoxy-2,3-dihydropyran-6-one
• NS00097232
• (2S)-2-[(1S)-1-hydroxypentyl]-4-methoxy-2,3-dihydropyran-6-one
• NCGC00180394-01
• (S)-6-((S)-1-Hydroxypentyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
• AKOS040755502
• ACon1_001546
• CS-0067052
• BRD-K86217670-001-01-9
• CHEBI:182798
• HY-119328
• DTXSID20956075
• 6-(1-hydroxypentyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
• 34565-32-7
• (+/-)-Pestalotin
• (6S)-6-[(1S)-1-Hydroxypentyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• LL-P880alpha
• DA-56709

• Inchi： 1S/C11H18O4/c1-3-4-5-9(12)10-6-8(14-2)7-11(13)15-10/h7,9-10,12H,3-6H2,1-2H3/t9-,10-/m0/s1
• InChI Key： YFIMUDXPJZVJJO-UWVGGRQHSA-N
• SMILES： O1C(C=C(C[C@H]1[C@H](CCCC)O)OC)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 384.7±42.0 °C at 760 mmHg
• Flash Point: 148.2±21.4 °C
• PSA: 55.76
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Pestalotin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones